Cas no 2168792-14-9 (4-(thiophen-3-yl)pyrrolidin-3-ylmethanesulfonyl fluoride)

• Product Name: 4-(thiophen-3-yl)pyrrolidin-3-ylmethanesulfonyl fluoride
• CAS No: 2168792-14-9
• MF: C₉H₁₂FNO₂S₂
• MW: 249.325483322144
• CID: 6233067
• PubChem ID: 165563078
• Update Time: 2025-11-05

4-(thiophen-3-yl)pyrrolidin-3-ylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-(thiophen-3-yl)pyrrolidin-3-ylmethanesulfonyl fluoride
• [4-(thiophen-3-yl)pyrrolidin-3-yl]methanesulfonyl fluoride
• EN300-1577223
• 2168792-14-9

• Inchi： 1S/C9H12FNO2S2/c10-15(12,13)6-8-3-11-4-9(8)7-1-2-14-5-7/h1-2,5,8-9,11H,3-4,6H2
• InChI Key： HVDLFKWRBRBQRN-UHFFFAOYSA-N
• SMILES： S(CC1CNCC1C1=CSC=C1)(=O)(=O)F

Computed Properties

• Exact Mass: 249.02934913g/mol
• Monoisotopic Mass: 249.02934913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82.8Ų

Additional information on 4-(thiophen-3-yl)pyrrolidin-3-ylmethanesulfonyl fluoride

Comprehensive Introduction to 4-(thiophen-3-yl)pyrrolidin-3-ylmethanesulfonyl fluoride (CAS No. 2168792-14-9)

In the realm of medicinal chemistry and drug discovery, 4-(thiophen-3-yl)pyrrolidin-3-ylmethanesulfonyl fluoride (CAS No. 2168792-14-9) has emerged as a compound of significant interest due to its unique structural features and potential applications. This sulfonyl fluoride-containing derivative combines a thiophene moiety with a pyrrolidine scaffold, making it a versatile building block for pharmaceutical research. Researchers are particularly intrigued by its ability to act as a covalent inhibitor in enzyme studies, a property that aligns with current trends in targeted drug design.

The growing demand for small molecule probes in chemical biology has put compounds like 4-(thiophen-3-yl)pyrrolidin-3-ylmethanesulfonyl fluoride in the spotlight. With the rise of proteomics research and activity-based protein profiling (ABPP), this compound's sulfonyl fluoride warhead offers selective reactivity with serine hydrolases and other nucleophilic residues. This characteristic makes it valuable for studying enzyme mechanisms and developing therapeutic candidates, addressing common search queries about "covalent drug discovery" and "targeted protein modification."

Structural analysis reveals that the thiophene-pyrrolidine hybrid core contributes to improved pharmacokinetic properties, a frequent concern in drug development discussions. The compound's balanced lipophilicity and potential for blood-brain barrier penetration make it particularly interesting for neuroscience applications, answering frequent searches about "CNS-active compounds." Moreover, its sulfonyl fluoride group provides a stable yet reactive handle for bioconjugation, meeting the needs of researchers exploring "click chemistry" and "molecular imaging probes."

Recent literature highlights the compound's utility in developing covalent inhibitors for challenging targets, a hot topic in pharmaceutical forums. The thiophene ring enhances π-stacking interactions with aromatic amino acids, while the pyrrolidine scaffold offers conformational restraint – features often searched in relation to "drug-target interactions." Synthetic protocols for CAS 2168792-14-9 typically involve multi-step sequences that demonstrate modern organofluorine chemistry techniques, addressing common queries about "fluorinated compound synthesis."

From a safety perspective, proper handling of 4-(thiophen-3-yl)pyrrolidin-3-ylmethanesulfonyl fluoride requires standard laboratory precautions, similar to other reactive intermediates in medicinal chemistry. Stability studies suggest optimal storage conditions that align with industry standards for sulfonyl fluoride compounds, a frequent subject in research material management discussions. The compound's growing importance is reflected in its increasing appearance in patent literature related to kinase inhibitors and neurodegenerative disease research.

Looking ahead, 4-(thiophen-3-yl)pyrrolidin-3-ylmethanesulfonyl fluoride represents an exciting example of how rational drug design combines heterocyclic chemistry with reactive functional groups. Its applications span from chemical biology tools to potential therapeutic leads, making it a compound worth watching in both academic and industrial settings. As research continues to explore its full potential, this molecule stands at the intersection of several cutting-edge pharmaceutical trends, offering answers to many current questions in drug discovery.